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Compound of Interest

4-Amino-2-methylpyrimidine-5-
Compound Name:
carbonitrile

Cat. No. BO15760

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for 4-
Amino-2-methylpyrimidine-5-carbonitrile, a key intermediate in various synthetic
applications, including pharmaceutical development.[1][2][3] Adherence to these guidelines is
crucial for ensuring a safe laboratory environment and minimizing potential risks to personnel.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its safe handling. The key properties of 4-Amino-2-methylpyrimidine-5-carbonitrile are
summarized in the table below.
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Property

Value

CAS Number

698-29-3[4][5][6]

Molecular Formula

CeHesNa[4][5]

Molecular Weight 134.14 g/mol [5][6][7]
Appearance Pale yellow or pale brown solid/powder[3][8]
Melting Point 249 °CJ8]
Boiling Point 315.6°C at 760 mmHg[8]
Slightly soluble in water (6.4 g/L at 25°C).
Solubility Soluble in dimethyl sulfoxide (DMSO), ethanol,
and methanol.[1][8]
Density 1.3+ 0.1 g/cm3[8]
Flash Point 79.0 £ 28.2 °C[8]

Hazard Identification and Classification

4-Amino-2-methylpyrimidine-5-carbonitrile is classified as a hazardous substance. The

following table outlines its hazard classifications and statements according to the Globally

Harmonized System (GHS).
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Hazard Class GHS Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[4][8][9]
Acute toxicity, Dermal (Category 4) H312: Harmful in contact with skin[4]
Acute toxicity, Inhalation (Category 4) H332: Harmful if inhaled[4]

Skin irritation (Category 2) H315: Causes skin irritation[4][6]

Serious eye damage (Category 1) H318: Causes serious eye damage[6][10]
Serious eye irritation (Category 2A) H319: Causes serious eye irritation[4]

Specific target organ toxicity — single exposure ] o
] H335: May cause respiratory irritation[4][6]
(Category 3), Respiratory system

Signal Word:Danger[6]
Hazard Pictograms:
waalt text

laalt text

Handling and Storage

Proper handling and storage procedures are essential to prevent exposure and maintain the
chemical's integrity.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[4][8]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4][6]

¢ Avoid breathing dust or fumes.[4]

e Do not eat, drink, or smoke when using this product.[4][9]
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e Wash hands thoroughly after handling.[4][9]

¢ Avoid contact with skin and eyes.[4]

o Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.

[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][7][8]

Keep away from heat sources and direct sunlight.[7]

Store separately from incompatible materials.[7]

Recommended storage temperatures are often between 2-8°C (refrigerator)[3] or in a -20°C
freezer for long-term stability.[8]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route First-Aid Procedure

Rinse mouth with water. Do not induce vomiting.

Ingestion _ _ ) _
Seek immediate medical attention.[9][11]
Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical
attention.[9][11]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ] T
water. Seek medical attention if irritation

persists.[9][11]

Immediately rinse eyes with plenty of water for
at least 15 minutes, holding the eyelids open.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[4][9][11]

Accidental Release Measures

A clear and practiced spill response plan is necessary to manage accidental releases
effectively.

Personal Precautions:

Evacuate the area.

Wear appropriate personal protective equipment (PPE), including respiratory protection,
chemical-resistant gloves, and eye protection.

Avoid breathing dust.

Ensure adequate ventilation.

Environmental Precautions:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://iivs.org/assays/ocular/
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://iivs.org/assays/ocular/
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://iivs.org/assays/ocular/
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://iivs.org/assays/ocular/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Prevent the substance from entering drains or waterways.
Methods for Cleaning Up:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, labeled container for disposal.

o For large spills, contain the spill and collect the material using a method that does not
generate dust (e.g., using a HEPA-filtered vacuum).

o Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Below is a generalized workflow for handling a chemical spill of 4-Amino-2-methylpyrimidine-
5-carbonitrile.
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Workflow for Handling a Chemical Spill

Immediate Response

Alert personnel in the area

:

Assess the spill size and immediate risk

Containment and Personal Protection

Don appropriate PPE:
- Chemical resistant gloves
- Safety goggles/face shield
- Lab coat
- Respiratory protection (if dusty)

:

Isolate the spill area

Spill Cleanup
Y

Gently cover the spill with an inert absorbent material

:

Carefully sweep the absorbed material into a designated waste container

Decontamination and Disposal

Clean the spill area with a suitable solvent, followed by soap and water

Properly label the hazardous waste container

:

Dispose of waste according to institutional and local regulations

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

General Workflow for In Vitro Irritation Testing

Preparation

Prepare Reconstructed Tissue Models Prepare Test Substance and Controls
(e.g., Skin or Cornea) (Positive and Negative)

Exposure

Apply Test Substance to Tissue Surface

\

Incubate for a Defined Exposure Time

Post-Exposure
v

Rinse Tissue to Remove Test Substance

Incubate in Fresh Medium for a Defined Period

Viability Assessment

Incubate Tissue with MTT Solution

\

Extract Formazan Dye

\

Measure Absorbance Spectrophotometrically

Data Analysis

Calculate Percent Viability Relative to Negative Control

\

Classify Irritation Potential Based on Viability Thresholds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 4-Amino-2-methylpyrimidine-5-
carbonitrile: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015760#safety-and-handling-guidelines-for-4-amino-
2-methylpyrimidine-5-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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